Cas no 70211-42-6 (Ethanone, 1-(2,6-dihydroxyphenyl)-2,2,2-trifluoro- (9CI))

Ethanone, 1-(2,6-dihydroxyphenyl)-2,2,2-trifluoro- (9CI) structure
70211-42-6 structure
Product Name:Ethanone, 1-(2,6-dihydroxyphenyl)-2,2,2-trifluoro- (9CI)
CAS No:70211-42-6
MF:C8H5F3O3
MW:206.118713140488
CID:877925
PubChem ID:10845926
Update Time:2025-04-19

Ethanone, 1-(2,6-dihydroxyphenyl)-2,2,2-trifluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2,6-dihydroxyphenyl)-2,2,2-trifluoro- (9CI)
    • 1-(2,6-dihydroxyphenyl)-2,2,2-trifluoroethanone
    • DTXSID30445708
    • 1-(2,6-dihydroxyphenyl)-2,2,2-trifluoro-ethanone
    • ZHQYBVIRGLPYMR-UHFFFAOYSA-N
    • SCHEMBL11436501
    • 70211-42-6
    • Inchi: 1S/C8H5F3O3/c9-8(10,11)7(14)6-4(12)2-1-3-5(6)13/h1-3,12-13H
    • InChI Key: ZHQYBVIRGLPYMR-UHFFFAOYSA-N
    • SMILES: FC(C(C1C(=CC=CC=1O)O)=O)(F)F

Computed Properties

  • Exact Mass: 206.01907850g/mol
  • Monoisotopic Mass: 206.01907850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.5Ų
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